Cas no 1698943-25-7 (6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 1698943-25-7
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6388495
• PubChem ID: 103318054
• Update Time: 2025-10-28

6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine
• EN300-1119291
• 1698943-25-7

• Inchi： 1S/C12H17N3/c1-8-5-9(2)7-10(6-8)11-3-4-14-12(13)15-11/h5-7,11H,3-4H2,1-2H3,(H3,13,14,15)
• InChI Key： OJNUBKFBTZXWJL-UHFFFAOYSA-N
• SMILES： N1C(N)=NCCC1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine

6-(3,5-Dimethylphenyl)-1,4,5,6-Tetrahydropyrimidin-2-Amine: A Comprehensive Overview

The compound with CAS No. 1698943-25-7, known as 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule belongs to the class of tetrahydropyrimidines, which are widely studied for their roles in drug discovery and material science. The long-chain substituent at the 6-position of the tetrahydropyrimidine ring introduces steric and electronic effects that influence its reactivity and bioavailability.

Recent studies have highlighted the importance of tetrahydropyrimidines in medicinal chemistry. For instance, researchers have explored the ability of 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine to act as a scaffold for designing bioactive molecules. Its rigid structure and amine functionality make it an ideal candidate for hydrogen bonding interactions with biological targets. This has led to investigations into its potential as an inhibitor of various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine typically involves multi-step organic reactions. One common approach is the use of amines and aldehydes in a condensation reaction followed by cyclization. The presence of electron-donating groups like methyl substituents on the aromatic ring enhances the stability of intermediates during synthesis. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound.

In terms of applications, tetrahydropyrimidines like this compound are being explored for their role in drug delivery systems. The ability to modify the side chains provides a platform for functionalizing molecules with targeting ligands or stimuli-responsive groups. For example, studies have demonstrated that derivatives of 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine can serve as carriers for anti-cancer drugs due to their ability to encapsulate hydrophobic payloads and release them under specific conditions.

Moreover, the compound's electronic properties make it a promising candidate for use in organic electronics. Its conjugated system allows for efficient charge transport properties, which are essential for applications in semiconductors and photovoltaic devices. Researchers are currently investigating how variations in the substituents on the aromatic ring can be exploited to tune these properties further.

Looking ahead, the development of novel synthetic routes and functionalization strategies will undoubtedly expand the utility of 6-(3,5-dimethylphenyl)-1,4,5,6-tetrahydropyrimidin-2-amine. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications while maintaining a focus on sustainability and eco-friendly practices.